Cas no 1171712-33-6 (5-Methyl-3-nitro-1-propyl-1H-pyrazole)

5-Methyl-3-nitro-1-propyl-1H-pyrazole structure
1171712-33-6 structure
Product Name:5-Methyl-3-nitro-1-propyl-1H-pyrazole
CAS No:1171712-33-6
MF:C7H11N3O2
MW:169.181141138077
MDL:MFCD09701587
CID:3158999
PubChem ID:25247700
Update Time:2025-04-21

5-Methyl-3-nitro-1-propyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 5-Methyl-3-nitro-1-propyl-1H-pyrazole
    • AKOS015922555
    • STK351961
    • 5-methyl-3-nitro-1-propylpyrazole
    • CS-0297793
    • AKOS005168049
    • 1171712-33-6
    • EN300-231488
    • MDL: MFCD09701587
    • Inchi: 1S/C7H11N3O2/c1-3-4-9-6(2)5-7(8-9)10(11)12/h5H,3-4H2,1-2H3
    • InChI Key: NHDZBRMEWXKZKH-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=C(C)N(CCC)N=1)=O

Computed Properties

  • Exact Mass: 169.085126602Da
  • Monoisotopic Mass: 169.085126602Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 63.6Ų

5-Methyl-3-nitro-1-propyl-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB551746-100 mg
5-Methyl-3-nitro-1-propyl-1H-pyrazole; .
1171712-33-6
100MG
€220.50 2022-03-01
abcr
AB551746-250 mg
5-Methyl-3-nitro-1-propyl-1H-pyrazole; .
1171712-33-6
250MG
€257.30 2022-03-01
abcr
AB551746-1 g
5-Methyl-3-nitro-1-propyl-1H-pyrazole; .
1171712-33-6
1g
€442.40 2022-03-01
abcr
AB551746-5 g
5-Methyl-3-nitro-1-propyl-1H-pyrazole; .
1171712-33-6
5g
€1,082.80 2022-03-01
Enamine
EN300-231488-0.05g
5-methyl-3-nitro-1-propyl-1H-pyrazole
1171712-33-6 95%
0.05g
$69.0 2024-06-20
Enamine
EN300-231488-0.1g
5-methyl-3-nitro-1-propyl-1H-pyrazole
1171712-33-6 95%
0.1g
$105.0 2024-06-20
Enamine
EN300-231488-0.25g
5-methyl-3-nitro-1-propyl-1H-pyrazole
1171712-33-6 95%
0.25g
$149.0 2024-06-20
Enamine
EN300-231488-0.5g
5-methyl-3-nitro-1-propyl-1H-pyrazole
1171712-33-6 95%
0.5g
$284.0 2024-06-20
Enamine
EN300-231488-1.0g
5-methyl-3-nitro-1-propyl-1H-pyrazole
1171712-33-6 95%
1.0g
$385.0 2024-06-20
Enamine
EN300-231488-2.5g
5-methyl-3-nitro-1-propyl-1H-pyrazole
1171712-33-6 95%
2.5g
$754.0 2024-06-20
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